![molecular formula C17H19FN2O B248032 3-[benzyl(methyl)amino]-N-(3-fluorophenyl)propanamide](/img/structure/B248032.png)
3-[benzyl(methyl)amino]-N-(3-fluorophenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[benzyl(methyl)amino]-N-(3-fluorophenyl)propanamide, also known as BFMP, is a chemical compound used in scientific research. It is a type of amide that is commonly used in the development of new drugs and therapies.
Mechanism of Action
The mechanism of action of 3-[benzyl(methyl)amino]-N-(3-fluorophenyl)propanamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. This inhibition can lead to changes in cellular signaling pathways, which can ultimately result in changes in gene expression and cellular function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and may have potential as a cancer therapy. Additionally, it has been shown to affect dopamine signaling in the brain, which may have implications for the treatment of neurological disorders such as Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[benzyl(methyl)amino]-N-(3-fluorophenyl)propanamide in lab experiments is its high purity, which ensures that the results obtained are accurate and reproducible. Additionally, it has been shown to have a wide range of applications in various fields of research. However, one limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments involving this compound.
Future Directions
There are several future directions for research involving 3-[benzyl(methyl)amino]-N-(3-fluorophenyl)propanamide. One area of interest is the development of new cancer therapies based on the compound's ability to inhibit cancer cell growth. Additionally, research into the compound's effects on dopamine signaling in the brain may lead to new treatments for neurological disorders such as Parkinson's disease. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Synthesis Methods
The synthesis of 3-[benzyl(methyl)amino]-N-(3-fluorophenyl)propanamide involves the reaction of 3-fluorobenzoyl chloride with benzylmethylamine in the presence of a base, such as triethylamine. The resulting product is then purified using column chromatography. This method yields a high purity product that is suitable for use in scientific research.
Scientific Research Applications
3-[benzyl(methyl)amino]-N-(3-fluorophenyl)propanamide has been used in a variety of scientific research applications, including drug development, cancer research, and neuroscience. It has been shown to have potential as a treatment for various types of cancer, including breast cancer and leukemia. Additionally, it has been used to study the effects of dopamine on the brain and may have applications in the treatment of Parkinson's disease.
properties
Molecular Formula |
C17H19FN2O |
---|---|
Molecular Weight |
286.34 g/mol |
IUPAC Name |
3-[benzyl(methyl)amino]-N-(3-fluorophenyl)propanamide |
InChI |
InChI=1S/C17H19FN2O/c1-20(13-14-6-3-2-4-7-14)11-10-17(21)19-16-9-5-8-15(18)12-16/h2-9,12H,10-11,13H2,1H3,(H,19,21) |
InChI Key |
WZBBNPIIUJKNPD-UHFFFAOYSA-N |
SMILES |
CN(CCC(=O)NC1=CC(=CC=C1)F)CC2=CC=CC=C2 |
Canonical SMILES |
CN(CCC(=O)NC1=CC(=CC=C1)F)CC2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.